BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 2-
Acetoxybenzoyl chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Acetoxybenzoyl chloride

Cat. No.: B128672

Essential Safety and Handling Guide for 2-
Acetoxybenzoyl Chloride

This guide provides critical safety and logistical information for the handling and disposal of 2-
Acetoxybenzoyl chloride (CAS No: 5538-51-2), a corrosive and reactive chemical. Adherence
to these procedures is crucial for ensuring the safety of laboratory personnel and the integrity
of research.

Chemical Safety and Properties

2-Acetoxybenzoyl chloride is a corrosive solid that is harmful if swallowed and causes severe
skin burns and eye damage.[1][2] It is also known to react with water, liberating toxic gas.[2][3]
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Property Value

Molecular Formula CoH7CIOs

Molecular Weight 198.60 g/mol [1]

Appearance Solid

Melting Point 45-49 °C[4]

Boiling Point 107-110 °C at 0.1 mmHg[4]

Solubility Soluble in toluene. Reacts with water.[4][5]
Hazard Class 8 (Corrosive)[2]

Hazard Identification and GHS Classifications

» Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][6]

o Skin Corrosion (Sub-category 1B): Causes severe skin burns and eye damage.[1][6]
o Eye Damage (Category 1): Causes serious eye damage.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against the hazards associated with 2-
Acetoxybenzoyl chloride. The following equipment is mandatory when handling this
chemical.
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Equipment Type Specification

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US) standards. A face shield should also be
worn.[7][8]

Eye and Face Protection

Wear fire/flame resistant and impervious
Skin Protection clothing.[7] A chemical-resistant apron and long-

sleeved clothing are recommended.[8]

Wear suitable chemical-resistant gloves (e.g.,
] fluorinated rubber).[9] Gloves must be
Hand Protection ) ) )
impervious to the chemical and should be

inspected before each use.[8]

If exposure limits are exceeded or if
) ) vapors/aerosols are generated, use a full-face
Respiratory Protection ) ) ) ]
respirator with an appropriate cartridge or a self-

contained breathing apparatus.[10][11]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to prevent accidental exposure and
reactions.

Handling Protocol:

Ventilation: Always handle 2-Acetoxybenzoyl chloride in a well-ventilated area, preferably
within a chemical fume hood.[11][12]

 Inert Atmosphere: Due to its reactivity with moisture, handle and store the compound under
an inert gas like nitrogen.[2][10]

e Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.[8]
[12] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][7]

e Grounding: Take precautionary measures against static discharge.[10]
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o Equipment: Use non-sparking tools.[7]
Storage Protocol:

o Container: Store in a tightly closed, original container in a dry, cool, and well-ventilated place.
[21[71[10]

e Incompatible Materials: Keep away from water, strong bases, alcohols, and oxidizing agents.
[21[8][13]

o Storage Area: Store in a designated corrosives area and keep locked up.[2][7]
Disposal Plan

All waste materials must be handled and disposed of in accordance with local, state, and
federal regulations.

Waste Disposal Protocol:
» Containment: Leave chemicals in their original containers. Do not mix with other waste.[10]
o Labeling: Ensure waste containers are clearly labeled.

» Disposal Facility: Dispose of the contents and container at an approved waste disposal plant.
[2][10]

o Empty Containers: Handle uncleaned containers as you would the product itself.[10]
Decontaminate empty containers before disposal.[14]

Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Remove the victim to fresh air and keep them at
) rest in a position comfortable for breathing. If not
Inhalation . . i o
breathing, give artificial respiration. Seek

immediate medical attention.[2]

Immediately take off all contaminated clothing.
_ Rinse the skin with water/shower for at least 15
Skin Contact ) ) ) ) )
minutes. Seek immediate medical attention.[2]

Wash contaminated clothing before reuse.[2]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2]

Rinse mouth. Do NOT induce vomiting.[2] Call a

Ingestion physician or Poison Control Center immediately.

[7]

Spill Response

Evacuate: Evacuate unnecessary personnel from the area.
o Ventilate: Ensure adequate ventilation.

o Containment: Absorb the spill with inert, non-combustible material such as sand, earth, or
vermiculite.[14] Do not use water.[11]

o Collection: Collect the absorbed material and place it in a suitable, labeled container for
disposal.[7][14]

o Personal Protection: Wear appropriate PPE during spill cleanup.

Safety and Handling Workflow
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Caption: Workflow for safely handling 2-Acetoxybenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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